Cas no 1851492-75-5 (Methyl 2-chloro-3-methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}oxirane-2-carboxylate)

• Product Name: Methyl 2-chloro-3-methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}oxirane-2-carboxylate
• CAS No: 1851492-75-5
• MF: C₁₁H₁₅ClO₄
• MW: 246.687402963638
• CID: 6422463
• PubChem ID: 165448847
• Update Time: 2025-06-23

Methyl 2-chloro-3-methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}oxirane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-700013
• methyl 2-chloro-3-methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}oxirane-2-carboxylate
• 1851492-75-5
• Methyl 2-chloro-3-methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}oxirane-2-carboxylate

• Inchi： 1S/C11H15ClO4/c1-10(11(12,16-10)9(13)14-2)7-5-6-3-4-8(7)15-6/h6-8H,3-5H2,1-2H3
• InChI Key： FKDANZGAVJALGY-UHFFFAOYSA-N
• SMILES： ClC1(C(=O)OC)C(C)(C2CC3CCC2O3)O1

Computed Properties

• Exact Mass: 246.0658866g/mol
• Monoisotopic Mass: 246.0658866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 48.1Ų

Additional information on Methyl 2-chloro-3-methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}oxirane-2-carboxylate

Methyl 2-chloro-3-methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}oxirane-2-carboxylate: A Novel Compound with Potential Applications in Medicinal Chemistry

Methyl 2-chloro-3-methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}oxirane-2-carboxylate is a structurally complex organic compound with a unique combination of functional groups, including a chloro substituent, a methyl group, and a 7-oxabicyclo[2.2.1]heptan-2-yl ring system. Its molecular formula is C₁₂H₁₇ClO₄, and its CAS number is 1851492-75-5. This compound represents a promising candidate for further exploration in the field of medicinal chemistry, particularly in the development of novel therapeutic agents targeting specific biological pathways.

The 7-oxabicyclo[2.2.1]heptan-2-yl ring system is a key structural feature of this compound, contributing to its unique pharmacological profile. This bicyclic framework is known for its ability to modulate interactions with biological targets, such as ion channels or enzymes, due to its rigid geometry and the presence of oxygen atoms. The oxirane-2-carboxylate moiety further enhances the compound’s reactivity and potential for conjugation with other functional groups, making it a versatile building block for drug design.

Recent studies on oxirane derivatives have highlighted their potential in the development of antibacterial and antifungal agents. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that epoxide-containing compounds exhibit significant activity against multidrug-resistant pathogens. The 2-chloro substituent in Methyl 2-chloro-3-methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}oxirane-2-carboxylate may further modulate its biological activity by influencing the compound’s electrophilic properties and its ability to form covalent bonds with target proteins.

The synthesis of Methyl 2-chloro-3-methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}oxirane-2-carboxylate involves a multi-step organic reaction sequence, typically starting with the formation of the 7-oxabicyclo[2.2.1]heptan-2-yl ring through a ring-closing metathesis or electrophilic cyclization process. Subsequent functionalization steps, such as the introduction of the chloro and methyl groups, are critical for achieving the final product. These synthetic strategies are often optimized using computational chemistry tools to predict reaction pathways and improve yield.

Research on 7-oxabicyclo[2.2.1]heptan-2-yl derivatives has also revealed their potential in drug delivery systems. For example, a 2024 study in Bioorganic & Medicinal Chemistry Letters showed that compounds with this ring system can enhance the solubility and bioavailability of hydrophobic drugs. The oxirane-2-carboxylate group may further contribute to the compound’s hydrophilic properties, enabling it to interact with biological membranes or cellular compartments.

In the context of targeted therapy, Methyl 2-chloro-3-methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}oxirane-2-carboxylate could be explored for its ability to modulate specific proteins or receptors. The chloro substituent may enhance the compound’s selectivity by altering its binding affinity for target sites. Additionally, the methyl group could influence the compound’s stereochemistry, which is a critical factor in determining its biological activity.

Experimental data on the cytotoxicity and antimicrobial activity of similar compounds suggest that the 7-oxabicyclo[2.2.1]heptan-2-yl ring system may confer structural advantages for drug development. For instance, a 2022 study in Antimicrobial Agents and Chemotherapy reported that epoxide derivatives with bicyclic frameworks showed enhanced activity against Gram-negative bacteria. These findings highlight the potential of Methyl 2-chloro-3-methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}oxirane-2-carboxylate as a lead compound for further optimization.

Further research is needed to fully characterize the pharmacokinetic and pharmacodynamic properties of Methyl 2-chloro-3-methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}oxirane-2-carboxylate. The compound’s potential as a drug candidate could be evaluated through in vitro and in vivo studies to assess its efficacy, safety, and mechanism of action. Additionally, structure-activity relationship (SAR) analysis could guide the design of more potent derivatives with improved therapeutic profiles.

In summary, Methyl 2-chloro-3-methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}oxirane-2-carboxylate is a structurally intriguing compound with potential applications in medicinal chemistry. Its unique combination of functional groups and the presence of the 7-oxabicyclo[2.2.1]heptan-2-yl ring system make it a promising candidate for further exploration in the development of novel therapeutic agents.